Cas no 87333-19-5 (Ramipril)

Ramipril is an angiotensin-converting enzyme (ACE) inhibitor used to treat hypertension and congestive heart failure by reducing peripheral resistance and lowering blood pressure. Its advantages include improved hemodynamic stability, reduced proteinuria, and decreased morbidity in patients with left ventricular dysfunction.
Ramipril structure
Ramipril structure
Product Name:Ramipril
CAS No:87333-19-5
MF:C23H32N2O5
MW:416.510586738586
MDL:MFCD00865775
CID:61073
PubChem ID:5362129
Update Time:2025-10-16

Ramipril Chemical and Physical Properties

Names and Identifiers

    • Ramipril
    • (2S,3aS,6aS)-1((S)-N-((S)-1-Carboxy-3-phenylpropyl)alanyl)octahydrocyclopenta(b)pyrrole-2-carboxylic acid, 1-ethyl ester
    • Altace
    • Ramipril-d3
    • (2S,3aS,6aS)-1-((S)-2-((S)-1-ethoxy-1-oxo-4-phenylbutan-2-ylamino)propanoyl)-octahydrocyclopenta[b]pyrrole-2-carboxylic acid
    • CARDACE
    • DELIX
    • HOE-498
    • PRAMACE
    • RAMACE
    • Trimce
    • TRITACE
    • UNIPRIL
    • vesdil
    • [2S,3aS,6aS]-1-[(2S)-2-[[(1S)-1-(Ethoxycarbonyl)-3-phenylpropyl]amino]-1-oxopropyl]octahydrocyclopenta[b]pyrrole-2-carboxylic acid
    • (2S,3aS,6aS)-1-[(2S)-2-[[(1S)-1-(Ethoxycarbonyl)-3-phenylpropyl]amino]-1-oxopropyl]octahydrocyclopenta[b]pyrrole-2-carboxylic Acid
    • (2S,3aS,6aS)-1((S)-N-((S)-1-Carboxy-3-phenylpropyl)alanyl)octahydrocyclopenta(b)pyrrole-2-carboxylic acid 1-ethyl ester
    • (2S,3aS,6aS)-1-[(2S)-2-[[(1S)-1-(Ethoxycarbonyl)-3-phenylpropyl]amino]-1-oxopropyl]octahydrocyclopenta[b]pyrrole-2-carboxylic acid (ACI)
    • Cyclopenta[b]pyrrole-2-carboxylic acid, 1-[2-[[1-(ethoxycarbonyl)-3-phenylpropyl]amino]-1-oxopropyl]octahydro-, [2S-[1[R*(R*)],2α,3aβ,6aβ]]- (ZCI)
    • Corpril
    • Ecator
    • HOE 498
    • Hopace
    • MeSH ID: D017257
    • Ramipres
    • Rampicardin
    • Triatec
    • ramipril impurity K {ramipril diketopiperazine acid}
    • CYCLOPENTA(B)PYRROLE-2-CARBOXYLIC ACID, 1-((2S)-2-(((1S)-1-(ETHOXYCARBONYL)-3-PHENYLPROPYL)AMINO)-1-OXOPROPYL)OCTAHYDRO-, (2S,3AS,6AS)-
    • Ramipril (USP/INN)
    • (2S,3aS,6aS)-1-((S)-N-((S)-1-Ethoxycarbonyl-3-phenylpropyl)alanyl)octahydrocyclopenta(b)pyrrol-2-carbonsaeure
    • Spectrum5_001721
    • KBio3_002849
    • RAMIPRIL (USP MONOGRAPH)
    • BRD-K89348303-001-14-7
    • AB00698339_09
    • MFCD00865775
    • CHEMBL1168
    • CCG-100833
    • Ramiprilum (Latin)
    • KBio2_002504
    • RAMIPRIL [MI]
    • DB00178
    • Cyclopenta(b)pyrrole-2-carboxylic acid, 1-(2-((1-(ethoxycarbonyl)-3-phenylpropyl)amino)-1-oxopropyl)octahydro-, (2S-(1(R*(R*)),2alpha,3abeta,6abeta))-
    • (2S,3aS,6aS)-1-(((S)-1-ethoxy-1-oxo-4-phenylbutan-2-yl)-L-alanyl)octahydrocyclopenta[b]pyrrole-2-carboxylic acid
    • STK801937
    • Pharmakon1600-01505214
    • (2S,3aS,6aS)-1-[(2S)-2-{[(2S)-1-ethoxy-1-oxo-4-phenylbutan-2-yl]amino}propanoyl]octahydrocyclopenta[b]pyrrole-2-carboxylic acid (non-preferred name)
    • UNII-L35JN3I7SJ
    • HOE498
    • MLS001423965
    • Quark
    • RAMIPRIL (USP-RS)
    • NC00627
    • Ramipro
    • DTXCID203551
    • Cyclopenta[b]pyrrole-2-carboxylic acid, 1-[(2S)-2-[[(1S)-1-(ethoxycarbonyl)-3-phenylpropyl]amino]-1-oxopropyl]octahydro-, (2S,3aS,6aS)-
    • RAMIPRIL [USP MONOGRAPH]
    • HMS2051E04
    • SCHEMBL16059
    • L35JN3I7SJ
    • Ramipril, Pharmaceutical Secondary Standard; Certified Reference Material
    • KBioGR_001858
    • SPECTRUM1505214
    • (2S,3aS,6aS)-1-[(2S)-2-{[(1S)-1-ethoxycarbonyl-3-phenylpropyl]amino}propanoyl]octahydrocyclopenta[b]pyrrole-2-carboxylic acid
    • Spectrum3_001794
    • DTXSID8023551
    • (2S-(1(R*(R*)),2alpha,3abeta,6abeta))-1-(2-((1-(Ethoxycarbonyl)-3-phenylpropyl)amino)-1-oxopropyl)octahydrocyclopenta(b)pyrrole-2-carboxylic acid
    • (2S,3aS,6aS)-1-((S)-2-(((S)-1-ethoxy-1-oxo-4-phenylbutan-2-yl)amino)propanoyl)octahydrocyclopenta[b]pyrrole-2-carboxylic acid
    • (2S,3aS,6aS)-1-[(S)-N-[(S)-1-Carboxy-3-phenylpropyl]alanyl]octahydrocyclopenta[b]pyrrole-2-carboxylic acid, 1-ethyl ester
    • Tox21_110708_1
    • HMS2093M10
    • Naprix
    • Ramipril (USAN:USP:INN:BAN)
    • Q412666
    • Tox21_110708
    • KBioSS_002512
    • (2S,3As,6aS)-1-[(2S)-2-[[(2S)-1-ethoxy-1-oxo-4-phenylbutan-2-yl]azaniumyl]propanoyl]-3,3a,4,5,6,6a-hexahydro-2H-cyclopenta[b]pyrrole-2-carboxylate
    • HMS3259J07
    • BBL033964
    • Ramipril, British Pharmacopoeia (BP) Reference Standard
    • Carasel
    • HMS3715M16
    • BR164319
    • Ramipril [USAN:USP:INN:BAN]
    • NSC758933
    • (2S,3aS,6aS)-1-[(2S)-2-[[(2S)-1-ethoxy-1-oxo-4-phenylbutan-2-yl]amino]propanoyl]-3,3a,4,5,6,6a-hexahydro-2H-cyclopenta[b]pyrrole-2-carboxylic acid
    • NSC 758933
    • RAMIPRIL [EP MONOGRAPH]
    • RAMIPRIL [INN]
    • (2S,3aS,6aS)-1-((S)-2-((S)-1-ethoxy-1-oxo-4-phenylbutan-2-ylamino)propanoyl) octahydrocyclopenta[b]pyrrole-2-carboxylic acid
    • NCGC00016955-01
    • SR-05000001908-2
    • Ramipril, United States Pharmacopeia (USP) Reference Standard
    • Ramipril (1.0 mg/mL in Methanol)
    • RAMIPRIL [VANDF]
    • HSDB 8393
    • CYCLOPENTA(B)PYRROLE-2-CARBOXYLIC ACID, 1-(2-((1-(ETHOXYCARBONYL)-3-PHENYLPROPYL)AMINO)-1-OXOPROPYL)OCTAHYDRO-, (2S-(1(R*(R*)),2.ALPHA.,3A.BETA.,6A.BETA.))-
    • NS00004700
    • Altace (TN)
    • (2S,3aS,6aS)-1-[(2S)-2-{[(2S)-1-ethoxy-1-oxo-4-phenylbutan-2-yl]amino}propanoyl]-octahydrocyclopenta[b]pyrrole-2-carboxylic acid
    • NPD2431
    • AB00698339-08
    • RAMIPRIL [WHO-DD]
    • KBio2_005072
    • NCGC00178127-02
    • RAMIPRIL [MART.]
    • 1-[2-(1-ethoxycarbonyl-3-phenylpropylamino)propionyl]octahydrocyclopenta[b]- pyrrole-2-carboxylic acid
    • Spectrum_001958
    • BSPBio_003347
    • HMS2090L11
    • NCGC00178127-01
    • BDBM50084681
    • RAMIPRIL [JAN]
    • RAMIPRIL, (+)-
    • CAS-87333-19-5
    • AB00698339-07
    • Hytren
    • 1-[2-(1-Ethoxycarbonyl-3-phenyl-propylamino)-propionyl]-octahydro-cyclopenta[b]pyrrole-2-carboxylic acid(Ramipril)
    • NC00083
    • Ramipril (Altace)
    • Lostapres
    • Ramipril, >=98% (HPLC)
    • KS-1103
    • MLS001216547
    • 87333-19-5
    • RAMIPRIL (EP MONOGRAPH)
    • RAMIPRIL [USAN]
    • RAMIPRIL (MART.)
    • (2S,3aS,6aS)-1-[(2S)-2-[[(2S)-1-ethoxy-1-oxo-4-phenylbutan-2-yl]amino]propanoyl]-3,3a,4,5,6,6a-hexahydro-2H-cyclopenta[d]pyrrole-2-carboxylic acid
    • SR-05000001908
    • 1028843-43-7
    • Ramiprilum
    • BIDD:GT0803
    • HY-B0279
    • MLS000759523
    • RAMIPRIL [ORANGE BOOK]
    • AKOS005622534
    • D00421
    • Ramipril, European Pharmacopoeia (EP) Reference Standard
    • N-(1S-carboethoxy-3-phenylpropyl)-S-alanyl-cis,endo-2-azabicyclo[3.3.0]octane-3S-carboxylic Acid
    • C09AA05
    • HMS2231M05
    • CHEBI:8774
    • EN300-118695
    • s1793
    • RAMIPRIL [USP-RS]
    • R0219
    • SMR000466386
    • NSC-758933
    • Spectrum4_001269
    • Acovil
    • AB00698339_10
    • (2S,3aS,6aS)-1-((S)-N-((S)-1-Carboxy-3-phenylpropyl)alanyl)octahydrocyclopenta(b)pyrrole-2-carboxylic acid, 1-ethyl ester
    • Z1515381509
    • SBI-0206728.P001
    • (2S,3aS,6aS)-1-[(2S)-2-[[(1S)-1-(ethoxycarbonyl)-3-phenylpropyl]amino]-1-oxopropyl]octahydro-cyclopenta[b]pyrrole-2-carboxylic acid
    • SR-05000001908-1
    • GTPL6339
    • KBio2_007640
    • AC-1347
    • Ramiprilum [Latin]
    • MDL： MFCD00865775
    • Inchi： 1S/C23H32N2O5/c1-3-30-23(29)18(13-12-16-8-5-4-6-9-16)24-15(2)21(26)25-19-11-7-10-17(19)14-20(25)22(27)28/h4-6,8-9,15,17-20,24H,3,7,10-14H2,1-2H3,(H,27,28)/t15-,17-,18-,19-,20-/m0/s1
    • InChI Key： HDACQVRGBOVJII-JBDAPHQKSA-N
    • SMILES： C(N1[C@H](C(=O)O)C[C@@H]2CCC[C@H]12)(=O)[C@H](C)N[C@H](C(=O)OCC)CCC1C=CC=CC=1

Computed Properties

  • Exact Mass: 416.23100
  • Monoisotopic Mass: 416.231
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 11
  • Complexity: 619
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 5
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 95.9A^2

Experimental Properties

  • Color/Form: Felt like needle like crystals were obtained from diethyl ether.
  • Density: 1.2
  • Melting Point: 107.0 to 111.0 deg-C
  • Boiling Point: 616.2 °C at 760 mmHg
  • Flash Point: 616.2 °C at 760 mmHg
  • Solubility: DMSO: ~18mg/mL
  • PSA: 95.94000
  • LogP: 2.71200
  • Specific Rotation: +13 ~ +17° (c=1, MeOH)
  • Merck: 8103

Ramipril Security Information

  • Symbol: GHS08
  • Prompt：dangerous
  • Signal Word：Warning
  • Hazard Statement： H360
  • Warning Statement： P201-P202-P280-P308+P313-P405-P501
  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：2
  • Hazard Category Code： R36/38: irritating to eyes and skin.
  • Safety Instruction： S26-S37/39
  • RTECS：GY5879600
  • Hazardous Material Identification： Xi
  • Toxicity：LD50 (14 day) in male, female mice, male, female rats (mg/kg): 1194, 1158, 687, 608 i.v.; 10933, 10048, >10000, >10000 orally (Donaubauer, Mayer)
  • Storage Condition：2-8°C
  • Risk Phrases：R36/38

Ramipril Customs Data

  • HS CODE：3004909090
  • Customs Data：

    China Customs Code:

    3004909090

Ramipril Pricemore >>

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Ramipril Production Method

Production Method 1

87269-88-3 87269-88-3
87333-19-5 87333-19-5
Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Ethanol
Reference
Cis,endo-2-Azabicyclo[3.3.0]octane-3-carboxylic acid derivatives, medicines containing them and their use
, European Patent Organization, , ,

Production Method 2

1342316-08-8 1342316-08-8
87333-19-5 87333-19-5
Reaction Conditions
Reference
Highly Regio- and Enantioselective Synthesis of γ,δ-Unsaturated Amido Esters by Catalytic Hydrogenation of Conjugated Enamides
Gao, Min; et al, Angewandte Chemie, 2015, 54(6), 1885-1887

Ramipril Raw materials

Ramipril Preparation Products

Ramipril Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:87333-19-5)Ramipril
Order Number:A842093
Stock Status:in Stock
Quantity:500mg
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 06:55
Price ($):150.0
Email:sales@amadischem.com
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:87333-19-5)Ramipril
Order Number:sfd693
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:32
Price ($):discuss personally
Email:sales2@senfeida.com

Ramipril Spectrogram

13C NMR
13C NMR
1H NMR 300 MHz DMSO
1H NMR

Ramipril Related Literature

87333-19-5 (Ramipril) Related Products

Recommended suppliers
Amadis Chemical Company Limited
(CAS:87333-19-5)Ramipril
A842093
Purity:99%
Quantity:500mg
Price ($):150.0
Email
Suzhou Senfeida Chemical Co., Ltd
(CAS:87333-19-5)Ramipril
sfd693
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Email